Cas no 1805094-61-4 (4-Amino-2-fluoro-3-(trifluoromethoxy)benzaldehyde)

• Product Name: 4-Amino-2-fluoro-3-(trifluoromethoxy)benzaldehyde
• CAS No: 1805094-61-4
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4964130
• Update Time: 2025-06-28

4-Amino-2-fluoro-3-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-fluoro-3-(trifluoromethoxy)benzaldehyde

• Inchi： 1S/C8H5F4NO2/c9-6-4(3-14)1-2-5(13)7(6)15-8(10,11)12/h1-3H,13H2
• InChI Key： DUIRAWMFCOGUNO-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(=C1OC(F)(F)F)N

Computed Properties

• Exact Mass: 223.02564105 g/mol
• Monoisotopic Mass: 223.02564105 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3
• Molecular Weight: 223.12

Additional information on 4-Amino-2-fluoro-3-(trifluoromethoxy)benzaldehyde

Introduction to 4-Amino-2-fluoro-3-(trifluoromethoxy)benzaldehyde (CAS No. 1805094-61-4)

4-Amino-2-fluoro-3-(trifluoromethoxy)benzaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number 1805094-61-4, belongs to a class of aromatic aldehydes that feature both amino and fluoro substituents, along with a trifluoromethoxy group. These structural elements contribute to its distinct reactivity and potential applications in the synthesis of biologically active molecules.

The presence of a fluoro group in the molecule imparts unique electronic and steric properties, which can influence its interactions with biological targets. Fluorinated aromatic compounds are well-known for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles when incorporated into drug candidates. In contrast, the amino group provides a site for further functionalization, enabling the construction of more complex molecular architectures. The trifluoromethoxy substituent further enhances the compound's versatility by introducing additional electronic effects and potential hydrogen bonding capabilities.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional aromatic aldehydes in drug discovery. Specifically, compounds like 4-Amino-2-fluoro-3-(trifluoromethoxy)benzaldehyde have been explored as key intermediates in the synthesis of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in the development of small-molecule inhibitors for enzymes involved in cancer metabolism. The combination of fluorine and trifluoromethoxy groups has been shown to enhance binding interactions with specific protein targets, leading to improved drug efficacy.

The synthesis of 4-Amino-2-fluoro-3-(trifluoromethoxy)benzaldehyde involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoro group typically employs fluorinating agents such as Selectfluor or DAST, while the trifluoromethoxy group is often incorporated through nucleophilic substitution reactions using trifluoromethanol or related derivatives. The final step involves formylation at the 4-position of the benzene ring, which can be achieved using reagents like phosphorus oxychloride (POCl₃) or Vilsmeier-Haack conditions.

One of the most compelling aspects of 4-Amino-2-fluoro-3-(trifluoromethoxy)benzaldehyde is its potential as a building block for more complex pharmacophores. Researchers have leveraged this compound to develop novel scaffolds with enhanced biological activity. For example, derivatives of this benzaldehyde have been investigated as inhibitors of kinases and other enzymes implicated in inflammatory diseases. The ability to modify both the amino and aldehyde functionalities allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability, which are critical factors in drug development.

The role of computational chemistry has been instrumental in optimizing synthetic routes and predicting biological activity for compounds like 4-Amino-2-fluoro-3-(trifluoromethoxy)benzaldehyde. Molecular modeling techniques enable researchers to visualize potential interactions between this compound and biological targets, facilitating the design of more effective drug candidates. Additionally, high-throughput screening methods have been employed to rapidly assess the activity of numerous derivatives, accelerating the discovery process.

In conclusion, 4-Amino-2-fluoro-3-(trifluoromethoxy)benzaldehyde (CAS No. 1805094-61-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability in drug discovery. Its combination of fluorine, amino, and trifluoromethoxy substituents makes it a versatile intermediate for synthesizing biologically active molecules targeting various therapeutic areas. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of next-generation pharmaceuticals.